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Compound of Interest

Compound Name: Vinrosidine sulfate

CAS No.: 18556-44-0

Cat. No.: B1682222

Get Quote

As researchers, we often focus on the efficacy of Vinrosidine sulfate (Leurosidine) as a potent

mitotic inhibitor. However, its stability and mechanism of action—binding irreversibly to tubulin

—make it an environmental persistent hazard. It does not simply "degrade" in a landfill; it

bioaccumulates.

This guide is not just about compliance; it is about biological containment. Treat Vinrosidine
sulfate not merely as chemical waste, but as a "live" cytotoxic agent. The protocols below are

designed to ensure that once this molecule leaves your pipette, it never interacts with a

biological system again.

Chemical Profile & Hazard Identification
To dispose of Vinrosidine effectively, you must understand what you are destroying. It is a

dimeric indole alkaloid, structurally analogous to Vinblastine and Vincristine.
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Parameter Technical Specification Operational Implication

Compound Name
Vinrosidine Sulfate

(Leurosidine)

Synonym Check: Ensure your

inventory lists this under CAS

15228-71-4 to avoid "unknown

chemical" disposal charges.[1]

[2][3][4]

Molecular Weight
~811-900 g/mol (Salt

dependent)

Large, complex molecule

resistant to simple hydrolysis.

[2][3][4]

Mechanism
Tubulin Polymerization

Inhibitor

High Potency: Active at

nanomolar concentrations.[1]

[3] Surface residues are

biologically active.[3]

RCRA Status U-Listed Equivalent

While Vincristine is U246 and

Vinblastine is U247,

Vinrosidine is often not

explicitly listed.[1] Best

Practice: Manage strictly as

RCRA Hazardous Waste (P/U

equivalent).[2][3]

Thermal Stability High

Autoclaving is INSUFFICIENT.

It requires chemical

incineration (>1000°C).[1][2][3]

[4]

Critical Safety Note: Vinrosidine is a vesicant.[1][3] Contact with skin causes severe blistering

and necrosis. Inhalation of dust is fatal.[1]
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Waste Segregation Logic: The "Trace vs. Bulk" Rule
The most common compliance failure in oncology labs is commingling "Trace" and "Bulk"

waste. This not only violates EPA regulations but endangers downstream waste handlers.[3]

A. Trace Chemotherapy Waste (Yellow Bin)
Definition: Items that have held the drug but are "RCRA Empty" (<3% of capacity remains).

[1]

Items: Nitrile gloves, gowns, empty vials, pipettes, bench paper.

Disposal Path: Regulated Medical Waste (RMW) Incineration.[1][2][3][4]

Container: Yellow rigid container with "Chemotherapy Waste" labeling.[3]

B. Bulk Chemotherapy Waste (Black Bin)
Definition: Any item containing visible liquid, powders, or spill cleanup materials.

Items: Expired stock solutions, half-full vials, spill absorbent pads, contaminated PPE from a

spill.[2][3][4]

Disposal Path:RCRA Hazardous Incineration (Must go to a permitted chemical waste

facility).[1][2][3]

Container: Black RCRA hazardous waste container. DO NOT place in red biohazard bags.

Workflow Visualization: The Disposal Decision Tree
The following diagram illustrates the mandatory decision logic for handling Vinrosidine waste

streams.
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Waste Generation Event

Is this a Spill?

EXECUTE SPILL PROTOCOL
1. Isolate Area
2. Double PPE

3. Absorb (Do not wipe)

Yes

Is it a Sharp?

No

BULK WASTE (Black Bin)
RCRA Hazardous Incineration

Is container 'RCRA Empty'?
(<3% remaining)

No (Residual Liquid) TRACE WASTE (Yellow Bin)
Medical Waste Incineration

Yes (Empty)

If Mixed

No

Cytotoxic Sharps Container
(Hard Walled, Sealed)

Yes

Final Path
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Figure 1: Decision logic for segregating Vinrosidine sulfate waste streams to ensure RCRA

compliance.

Self-Validating Deactivation Protocol (Surface
Cleaning)
If you spill Vinrosidine on a benchtop, simple ethanol wiping is negligence.[1] It spreads the

invisible alkaloid rather than destroying it. You must use a chemical inactivation method that

breaks the dimeric indole structure.

The "Oxidize & Lift" Technique:

Preparation: Wear double nitrile gloves, safety goggles, and a Tyvek lab coat.[1]

Step 1: Chemical Destruction (Oxidation)[2][3][4]

Apply 5.25% Sodium Hypochlorite (Bleach) diluted 1:10, or a specialized oxidizing agent

(e.g., Surface Safe®).[2][3][4]

Wait Time: Allow 15 minutes of contact time. This oxidizes the vinca alkaloid structure,

rendering it pharmacologically inert.

Step 2: Removal (The Lift)

Absorb the bleach solution with paper towels.

Discard these towels into the BLACK Bulk Waste bin. (They now contain the inactivated

chemical residue).

Step 3: Detergent Rinse[3]

Clean the area with 1% Sodium Dodecyl Sulfate (SDS) or standard lab detergent and

water to remove the bleach residue and any remaining organic salts.

Validation (The "Self-Check"):
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If available, use a UV light (365nm).[2][3] Many vinca alkaloids exhibit fluorescence.[1][3] If

the area glows, you have not cleaned it. Repeat Steps 1-3.

Final Disposal Specifications
When contracting your waste management vendor, you must specify the disposal codes to

ensure the waste is not mistakenly autoclaved or landfilled.

Waste Stream Regulatory Code (US) Treatment Method

Bulk Waste D001 / U-Listed (Rec)

Chemical Incineration at

>1000°C (1832°F) with gas

scrubbing.[1][2][3][4]

Trace Waste Regulated Medical Waste
Medical Waste Incineration.[1]

[3]

Sharps Cytotoxic Sharps
Incineration (Never grind or

compact).[1][2][3][4]

Why Incineration? Vinca alkaloids are complex organic structures.[1][3] High-temperature

oxidation is the only method that guarantees the complete breakdown of the carbon skeleton

into CO2, H2O, and NOx/SOx (captured by scrubbers), preventing environmental re-entry [1]

[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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